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molecular formula C9H8N2 B048711 4-Aminoquinoline CAS No. 578-68-7

4-Aminoquinoline

Cat. No. B048711
CAS RN: 578-68-7
M. Wt: 144.17 g/mol
InChI Key: FQYRLEXKXQRZDH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07888359B2

Procedure details

To prepare the compound I-1, a 4-hydroxy-[1,5]-naphthyridine, a 4-hydroxyquinazoline, a 5-hydroxyquinoxaline or a 4-hydroxyquinoline derivative can be converted into the corresponding chloro derivative by heating in phosphorous oxychloride between 40° C. and 100° C. neat or in an inert solvent like 1,2-DCE, or to the corresponding trifluoromethanesulphonyloxy derivative by reaction with trifluoromethanesulphonic anhydride, in the presence of an organic base between −40° C. and 80° C. in an aprotic solvent like DCM or THF (K. Ritter, Synthesis (1993), 735). The corresponding 4-amino-[1,5]-naphthyridine, 4-aminoquinazoline, 5-aminoquinoxaline or 4-aminoquinoline derivatives can then be obtained by reaction of the corresponding trifluoromethanesulphonyloxy derivatives with ammonia in a solvent like DCM or THF, or with n-propylamine hydrochloride in pyridine between −20° C. and 100° C. (R. Radinov, Synthesis (1986), 886). The corresponding 4-aminoquinazoline can also be obtained from its 4-chloro analogue by reaction with ammonia under the same conditions.
Name
phosphorous oxychloride
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
THF
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Name
DCM
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
[Compound]
Name
trifluoromethanesulphonyloxy
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
trifluoromethanesulphonic anhydride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
1,2-DCE
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four
Name
4-hydroxy-[1,5]-naphthyridine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
Name
4-hydroxyquinazoline
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Six
Name
5-hydroxyquinoxaline
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Seven
Name
4-hydroxyquinoline
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Eight
[Compound]
Name
chloro
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Nine
Name
4-amino-[1,5]-naphthyridine
Name
4-aminoquinazoline
Name
5-aminoquinoxaline
Name
4-aminoquinoline
[Compound]
Name
trifluoromethanesulphonyloxy

Identifiers

REACTION_CXSMILES
O[C:2]1[C:11]2[C:6](=[CH:7][CH:8]=[CH:9][N:10]=2)[N:5]=[CH:4][CH:3]=1.O[C:13]1[C:22]2[C:17](=[CH:18][CH:19]=[CH:20][CH:21]=2)[N:16]=[CH:15][N:14]=1.O[C:24]1[CH:33]=[CH:32][CH:31]=[C:30]2[C:25]=1[N:26]=[CH:27][CH:28]=[N:29]2.O[C:35]1[C:44]2[C:39](=[CH:40][CH:41]=[CH:42][CH:43]=2)[N:38]=[CH:37][CH:36]=1.FC(F)(F)S(OS(C(F)(F)F)(=O)=O)(=O)=O>P(Cl)(Cl)(Cl)=O.C1COCC1.C(Cl)Cl.ClCCCl>[NH2:14][C:2]1[C:11]2[C:6](=[CH:7][CH:8]=[CH:9][N:10]=2)[N:5]=[CH:4][CH:3]=1.[NH2:26][C:13]1[C:22]2[C:17](=[CH:18][CH:19]=[CH:20][CH:21]=2)[N:16]=[CH:15][N:14]=1.[NH2:38][C:24]1[CH:33]=[CH:32][CH:31]=[C:30]2[C:25]=1[N:26]=[CH:27][CH:28]=[N:29]2.[NH2:5][C:35]1[C:44]2[C:39](=[CH:40][CH:41]=[CH:42][CH:43]=2)[N:38]=[CH:37][CH:36]=1

Inputs

Step One
Name
phosphorous oxychloride
Quantity
0 (± 1) mol
Type
solvent
Smiles
P(=O)(Cl)(Cl)Cl
Step Two
Name
THF
Quantity
0 (± 1) mol
Type
solvent
Smiles
C1CCOC1
Step Three
Name
DCM
Quantity
0 (± 1) mol
Type
solvent
Smiles
C(Cl)Cl
Step Four
[Compound]
Name
trifluoromethanesulphonyloxy
Quantity
0 (± 1) mol
Type
reactant
Smiles
Name
trifluoromethanesulphonic anhydride
Quantity
0 (± 1) mol
Type
reactant
Smiles
FC(S(=O)(=O)OS(=O)(=O)C(F)(F)F)(F)F
Name
1,2-DCE
Quantity
0 (± 1) mol
Type
solvent
Smiles
ClCCCl
Step Five
Name
4-hydroxy-[1,5]-naphthyridine
Quantity
0 (± 1) mol
Type
reactant
Smiles
OC1=CC=NC2=CC=CN=C12
Step Six
Name
4-hydroxyquinazoline
Quantity
0 (± 1) mol
Type
reactant
Smiles
OC1=NC=NC2=CC=CC=C12
Step Seven
Name
5-hydroxyquinoxaline
Quantity
0 (± 1) mol
Type
reactant
Smiles
OC1=C2N=CC=NC2=CC=C1
Step Eight
Name
4-hydroxyquinoline
Quantity
0 (± 1) mol
Type
reactant
Smiles
OC1=CC=NC2=CC=CC=C12
Step Nine
[Compound]
Name
chloro
Quantity
0 (± 1) mol
Type
reactant
Smiles

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
To prepare the compound I-1
CUSTOM
Type
CUSTOM
Details
in the presence of an organic base between −40° C. and 80° C.

Outcomes

Product
Name
4-amino-[1,5]-naphthyridine
Type
product
Smiles
NC1=CC=NC2=CC=CN=C12
Name
4-aminoquinazoline
Type
product
Smiles
NC1=NC=NC2=CC=CC=C12
Name
5-aminoquinoxaline
Type
product
Smiles
NC1=C2N=CC=NC2=CC=C1
Name
4-aminoquinoline
Type
product
Smiles
NC1=CC=NC2=CC=CC=C12
[Compound]
Name
trifluoromethanesulphonyloxy
Type
product
Smiles

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
Patent
US07888359B2

Procedure details

To prepare the compound I-1, a 4-hydroxy-[1,5]-naphthyridine, a 4-hydroxyquinazoline, a 5-hydroxyquinoxaline or a 4-hydroxyquinoline derivative can be converted into the corresponding chloro derivative by heating in phosphorous oxychloride between 40° C. and 100° C. neat or in an inert solvent like 1,2-DCE, or to the corresponding trifluoromethanesulphonyloxy derivative by reaction with trifluoromethanesulphonic anhydride, in the presence of an organic base between −40° C. and 80° C. in an aprotic solvent like DCM or THF (K. Ritter, Synthesis (1993), 735). The corresponding 4-amino-[1,5]-naphthyridine, 4-aminoquinazoline, 5-aminoquinoxaline or 4-aminoquinoline derivatives can then be obtained by reaction of the corresponding trifluoromethanesulphonyloxy derivatives with ammonia in a solvent like DCM or THF, or with n-propylamine hydrochloride in pyridine between −20° C. and 100° C. (R. Radinov, Synthesis (1986), 886). The corresponding 4-aminoquinazoline can also be obtained from its 4-chloro analogue by reaction with ammonia under the same conditions.
Name
phosphorous oxychloride
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
THF
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Name
DCM
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
[Compound]
Name
trifluoromethanesulphonyloxy
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
trifluoromethanesulphonic anhydride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
1,2-DCE
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four
Name
4-hydroxy-[1,5]-naphthyridine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
Name
4-hydroxyquinazoline
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Six
Name
5-hydroxyquinoxaline
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Seven
Name
4-hydroxyquinoline
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Eight
[Compound]
Name
chloro
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Nine
Name
4-amino-[1,5]-naphthyridine
Name
4-aminoquinazoline
Name
5-aminoquinoxaline
Name
4-aminoquinoline
[Compound]
Name
trifluoromethanesulphonyloxy

Identifiers

REACTION_CXSMILES
O[C:2]1[C:11]2[C:6](=[CH:7][CH:8]=[CH:9][N:10]=2)[N:5]=[CH:4][CH:3]=1.O[C:13]1[C:22]2[C:17](=[CH:18][CH:19]=[CH:20][CH:21]=2)[N:16]=[CH:15][N:14]=1.O[C:24]1[CH:33]=[CH:32][CH:31]=[C:30]2[C:25]=1[N:26]=[CH:27][CH:28]=[N:29]2.O[C:35]1[C:44]2[C:39](=[CH:40][CH:41]=[CH:42][CH:43]=2)[N:38]=[CH:37][CH:36]=1.FC(F)(F)S(OS(C(F)(F)F)(=O)=O)(=O)=O>P(Cl)(Cl)(Cl)=O.C1COCC1.C(Cl)Cl.ClCCCl>[NH2:14][C:2]1[C:11]2[C:6](=[CH:7][CH:8]=[CH:9][N:10]=2)[N:5]=[CH:4][CH:3]=1.[NH2:26][C:13]1[C:22]2[C:17](=[CH:18][CH:19]=[CH:20][CH:21]=2)[N:16]=[CH:15][N:14]=1.[NH2:38][C:24]1[CH:33]=[CH:32][CH:31]=[C:30]2[C:25]=1[N:26]=[CH:27][CH:28]=[N:29]2.[NH2:5][C:35]1[C:44]2[C:39](=[CH:40][CH:41]=[CH:42][CH:43]=2)[N:38]=[CH:37][CH:36]=1

Inputs

Step One
Name
phosphorous oxychloride
Quantity
0 (± 1) mol
Type
solvent
Smiles
P(=O)(Cl)(Cl)Cl
Step Two
Name
THF
Quantity
0 (± 1) mol
Type
solvent
Smiles
C1CCOC1
Step Three
Name
DCM
Quantity
0 (± 1) mol
Type
solvent
Smiles
C(Cl)Cl
Step Four
[Compound]
Name
trifluoromethanesulphonyloxy
Quantity
0 (± 1) mol
Type
reactant
Smiles
Name
trifluoromethanesulphonic anhydride
Quantity
0 (± 1) mol
Type
reactant
Smiles
FC(S(=O)(=O)OS(=O)(=O)C(F)(F)F)(F)F
Name
1,2-DCE
Quantity
0 (± 1) mol
Type
solvent
Smiles
ClCCCl
Step Five
Name
4-hydroxy-[1,5]-naphthyridine
Quantity
0 (± 1) mol
Type
reactant
Smiles
OC1=CC=NC2=CC=CN=C12
Step Six
Name
4-hydroxyquinazoline
Quantity
0 (± 1) mol
Type
reactant
Smiles
OC1=NC=NC2=CC=CC=C12
Step Seven
Name
5-hydroxyquinoxaline
Quantity
0 (± 1) mol
Type
reactant
Smiles
OC1=C2N=CC=NC2=CC=C1
Step Eight
Name
4-hydroxyquinoline
Quantity
0 (± 1) mol
Type
reactant
Smiles
OC1=CC=NC2=CC=CC=C12
Step Nine
[Compound]
Name
chloro
Quantity
0 (± 1) mol
Type
reactant
Smiles

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
To prepare the compound I-1
CUSTOM
Type
CUSTOM
Details
in the presence of an organic base between −40° C. and 80° C.

Outcomes

Product
Name
4-amino-[1,5]-naphthyridine
Type
product
Smiles
NC1=CC=NC2=CC=CN=C12
Name
4-aminoquinazoline
Type
product
Smiles
NC1=NC=NC2=CC=CC=C12
Name
5-aminoquinoxaline
Type
product
Smiles
NC1=C2N=CC=NC2=CC=C1
Name
4-aminoquinoline
Type
product
Smiles
NC1=CC=NC2=CC=CC=C12
[Compound]
Name
trifluoromethanesulphonyloxy
Type
product
Smiles

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
Patent
US07888359B2

Procedure details

To prepare the compound I-1, a 4-hydroxy-[1,5]-naphthyridine, a 4-hydroxyquinazoline, a 5-hydroxyquinoxaline or a 4-hydroxyquinoline derivative can be converted into the corresponding chloro derivative by heating in phosphorous oxychloride between 40° C. and 100° C. neat or in an inert solvent like 1,2-DCE, or to the corresponding trifluoromethanesulphonyloxy derivative by reaction with trifluoromethanesulphonic anhydride, in the presence of an organic base between −40° C. and 80° C. in an aprotic solvent like DCM or THF (K. Ritter, Synthesis (1993), 735). The corresponding 4-amino-[1,5]-naphthyridine, 4-aminoquinazoline, 5-aminoquinoxaline or 4-aminoquinoline derivatives can then be obtained by reaction of the corresponding trifluoromethanesulphonyloxy derivatives with ammonia in a solvent like DCM or THF, or with n-propylamine hydrochloride in pyridine between −20° C. and 100° C. (R. Radinov, Synthesis (1986), 886). The corresponding 4-aminoquinazoline can also be obtained from its 4-chloro analogue by reaction with ammonia under the same conditions.
Name
phosphorous oxychloride
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
THF
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Name
DCM
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
[Compound]
Name
trifluoromethanesulphonyloxy
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
trifluoromethanesulphonic anhydride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
1,2-DCE
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four
Name
4-hydroxy-[1,5]-naphthyridine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
Name
4-hydroxyquinazoline
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Six
Name
5-hydroxyquinoxaline
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Seven
Name
4-hydroxyquinoline
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Eight
[Compound]
Name
chloro
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Nine
Name
4-amino-[1,5]-naphthyridine
Name
4-aminoquinazoline
Name
5-aminoquinoxaline
Name
4-aminoquinoline
[Compound]
Name
trifluoromethanesulphonyloxy

Identifiers

REACTION_CXSMILES
O[C:2]1[C:11]2[C:6](=[CH:7][CH:8]=[CH:9][N:10]=2)[N:5]=[CH:4][CH:3]=1.O[C:13]1[C:22]2[C:17](=[CH:18][CH:19]=[CH:20][CH:21]=2)[N:16]=[CH:15][N:14]=1.O[C:24]1[CH:33]=[CH:32][CH:31]=[C:30]2[C:25]=1[N:26]=[CH:27][CH:28]=[N:29]2.O[C:35]1[C:44]2[C:39](=[CH:40][CH:41]=[CH:42][CH:43]=2)[N:38]=[CH:37][CH:36]=1.FC(F)(F)S(OS(C(F)(F)F)(=O)=O)(=O)=O>P(Cl)(Cl)(Cl)=O.C1COCC1.C(Cl)Cl.ClCCCl>[NH2:14][C:2]1[C:11]2[C:6](=[CH:7][CH:8]=[CH:9][N:10]=2)[N:5]=[CH:4][CH:3]=1.[NH2:26][C:13]1[C:22]2[C:17](=[CH:18][CH:19]=[CH:20][CH:21]=2)[N:16]=[CH:15][N:14]=1.[NH2:38][C:24]1[CH:33]=[CH:32][CH:31]=[C:30]2[C:25]=1[N:26]=[CH:27][CH:28]=[N:29]2.[NH2:5][C:35]1[C:44]2[C:39](=[CH:40][CH:41]=[CH:42][CH:43]=2)[N:38]=[CH:37][CH:36]=1

Inputs

Step One
Name
phosphorous oxychloride
Quantity
0 (± 1) mol
Type
solvent
Smiles
P(=O)(Cl)(Cl)Cl
Step Two
Name
THF
Quantity
0 (± 1) mol
Type
solvent
Smiles
C1CCOC1
Step Three
Name
DCM
Quantity
0 (± 1) mol
Type
solvent
Smiles
C(Cl)Cl
Step Four
[Compound]
Name
trifluoromethanesulphonyloxy
Quantity
0 (± 1) mol
Type
reactant
Smiles
Name
trifluoromethanesulphonic anhydride
Quantity
0 (± 1) mol
Type
reactant
Smiles
FC(S(=O)(=O)OS(=O)(=O)C(F)(F)F)(F)F
Name
1,2-DCE
Quantity
0 (± 1) mol
Type
solvent
Smiles
ClCCCl
Step Five
Name
4-hydroxy-[1,5]-naphthyridine
Quantity
0 (± 1) mol
Type
reactant
Smiles
OC1=CC=NC2=CC=CN=C12
Step Six
Name
4-hydroxyquinazoline
Quantity
0 (± 1) mol
Type
reactant
Smiles
OC1=NC=NC2=CC=CC=C12
Step Seven
Name
5-hydroxyquinoxaline
Quantity
0 (± 1) mol
Type
reactant
Smiles
OC1=C2N=CC=NC2=CC=C1
Step Eight
Name
4-hydroxyquinoline
Quantity
0 (± 1) mol
Type
reactant
Smiles
OC1=CC=NC2=CC=CC=C12
Step Nine
[Compound]
Name
chloro
Quantity
0 (± 1) mol
Type
reactant
Smiles

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
To prepare the compound I-1
CUSTOM
Type
CUSTOM
Details
in the presence of an organic base between −40° C. and 80° C.

Outcomes

Product
Name
4-amino-[1,5]-naphthyridine
Type
product
Smiles
NC1=CC=NC2=CC=CN=C12
Name
4-aminoquinazoline
Type
product
Smiles
NC1=NC=NC2=CC=CC=C12
Name
5-aminoquinoxaline
Type
product
Smiles
NC1=C2N=CC=NC2=CC=C1
Name
4-aminoquinoline
Type
product
Smiles
NC1=CC=NC2=CC=CC=C12
[Compound]
Name
trifluoromethanesulphonyloxy
Type
product
Smiles

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.